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Compound of Interest

Compound Name: GC813

Cat. No.: B1192734

This guide provides a detailed comparison of the performance benchmarks of GC-813CT, a
specialized grade of tungsten carbide, against other common tungsten carbide grades. The
information is intended for engineers, material scientists, and manufacturing professionals who
utilize these materials in high-stress applications. The guide outlines key physical properties,
the methodologies used to determine these properties, and a comparative analysis to aid in
material selection.

GC-813CT is a multigrain carbide matrix with a medium cobalt binder content, enhanced with
tantalum carbide and a corrosion-resistant additive. This composition provides a blend of wear
resistance, impact resistance, and resistance to galling, particularly when stamping cold-rolled
or stainless steels. It is also designed to resist binder leaching during Electrical Discharge
Machining (EDM).

Performance Benchmarks and Comparative Analysis

The performance of tungsten carbide grades is primarily evaluated based on their physical and
mechanical properties. Key metrics include hardness, density, and transverse rupture strength.
These properties are influenced by the composition, specifically the percentage of cobalt binder
and the grain size of the tungsten carbide particles.

Table 1: Composition and Physical Properties of GC-813CT and Alternative Tungsten Carbide
Grades
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Transverse
S Compositio  Hardness Density Rupture Key
rade
n (HRA) (glcc) Strength Attributes
(psi)
Excellent
86.5% WC, wear and
10.5% Co, galling
GC-813CT 90.5-91.5 14.19 - 14.31 460,000 ]
2.0% TaC, resistance,
1.0% Other corrosion-
resistant.
High
hardness and
~94% WC, ~220,000 - wear
C2 (K10) 92.0-93.0 ~14.9 )
~6% Co 340,000 resistance,
for cutting
tools.
Balanced
~92% WC, ~250,000 -
C6 (K20) 90.0-92.0 ~14.7 hardness and
~8% Co 400,000
toughness.
High
~88% WC, ~300,000 - toughness,
C10 (K30) 88.0-90.0 ~14.3 )
~12% Co 450,000 impact-
resistant.
Good wear,
medium
87% WC, )
VM-13 ~89.7 ~14.23 - impact for
13% Co

stamping and

dies.

Note: Values for C-grades are typical ranges and may vary by manufacturer.

Experimental Protocols
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The data presented in this guide is determined by standardized testing methods to ensure
consistency and comparability across different materials. The following are detailed
methodologies for the key experiments cited.

Hardness Testing

Hardness is a material's resistance to localized plastic deformation. For cemented carbides, it
is a primary indicator of wear resistance and toughness.

o Standard: ASTM B294 - Standard Test Method for Hardness Testing of Cemented Carbides.
o Apparatus: Rockwell Hardness Tester.
e Procedure:

o A preliminary test force of 10 kgf (98.07 N) is applied to the specimen using a diamond
indenter, seating the indenter.

o The total test force is increased to 60 kgf (588.4 N).
o The force is then returned to the preliminary test force.

o The Rockwell A hardness (HRA) is calculated from the difference in the depth of
indentation between the preliminary and total test forces.

ASTM B294 Hardness Testing Workflow
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ASTM B294 Rockwell Hardness Test Workflow

Density Measurement
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Density is used to verify the composition of a carbide grade.

e Standard: ASTM B311 - Standard Test Method for Density of Powder Metallurgy (PM)
Materials Containing Less Than Two Percent Porosity.

¢ Principle: Archimedes' principle.

e Procedure:

o The test specimen is weighed in the air.

o The specimen is then weighed while fully submerged in water.

o The density is calculated from these two mass measurements. This method is suitable for
materials with less than two percent porosity.
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ASTM B311 Density Measurement Workflow
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ASTM B311 Density Measurement Workflow

Transverse Rupture Strength Testing

This test measures a material's resistance to breaking under flexural stress and is a key
indicator of its toughness and ability to withstand mechanical loads.

o Standard: ASTM B406 - Standard Test Method for Transverse Rupture Strength of
Cemented Carbides.

o Apparatus: A three-point bending fixture in a universal testing machine.

e Procedure:
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o Arectangular specimen is placed on two support rollers.

o Aload is applied to the center of the specimen from above by a third roller at a constant
rate until the specimen fractures.

o The transverse rupture strength is calculated based on the load at which fracture occurs
and the dimensions of the specimen.

ASTM B406 Transverse Rupture Strength Test Workflow
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ASTM B406 Transverse Rupture Strength Test Workflow

Porosity Assessment

Porosity refers to the presence of small voids in the material, which can affect its performance.
e Standard: ASTM B276 - Standard Test Method for Apparent Porosity in Cemented Carbides.

e Procedure: This method involves the metallographic examination of a prepared and
unetched surface of the carbide. The "apparent porosity" includes true voids as well as other
microstructures like uncombined carbon. The porosity is then rated by comparing the
microstructure to standard charts.

Comparative Logic: Selecting the Right Grade

The choice between GC-813CT and other tungsten carbide grades depends on the specific
application's demands for hardness, toughness, and other specialized properties.
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Tungsten Carbide Grade Selection Logic
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Tungsten Carbide Grade Selection Logic

 To cite this document: BenchChem. [A Comparative Performance Analysis of GC-813CT
Tungsten Carbide Grade]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1192734#gc813-performance-benchmarks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1192734?utm_src=pdf-body-img
https://www.benchchem.com/product/b1192734#gc813-performance-benchmarks
https://www.benchchem.com/product/b1192734#gc813-performance-benchmarks
https://www.benchchem.com/product/b1192734#gc813-performance-benchmarks
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1192734?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Comparative Analysis & Material Selection

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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